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Compound of Interest

Compound Name:
Ethyl 4-chloro-7-methylquinoline-

3-carboxylate

CAS No.: 50593-19-6

Cat. No.: B1626813 Get Quote

Executive Summary & Chemical Context
Chloro-quinoline esters serve as critical pharmacophores in the synthesis of antimalarial agents

(analogous to chloroquine), fluoroquinolone antibiotics, and kinase inhibitors. While standard

Safety Data Sheets (SDS) classify them primarily as irritants, their utility in medicinal chemistry

stems from the specific reactivity of the C4-chlorine atom and the C3-ester functionality.

This guide moves beyond generic compliance, analyzing the Structure-Activity Relationship

(SAR) of toxicity and providing self-validating handling protocols for research environments.

Chemical Identification (Representative)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1626813?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1626813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Data

IUPAC Name Ethyl 4-chloroquinoline-3-carboxylate

CAS Number 13720-94-0

Molecular Formula C₁₂H₁₀ClNO₂

Molecular Weight 235.67 g/mol

Physical State Solid (White to off-white crystalline powder)

Melting Point 44–48 °C (Isomer dependent)

Solubility
Soluble in DCM, DMSO, Ethyl Acetate; Poorly

soluble in water

Hazard Identification & Toxicological Mechanisms
Core Directive: Understanding the mechanism of toxicity allows for better risk prediction than

rote memorization of H-codes.

GHS Classification & H-Codes
H315: Causes skin irritation.[1][2][3][4][5][6][7]

H319: Causes serious eye irritation.[1][2][3][4][5][6][7]

H335: May cause respiratory irritation (STOT-SE).[1][3]

H411: Toxic to aquatic life with long-lasting effects (Class-wide attribute for chlorinated

quinolines).

Mechanistic Toxicology (The "Why")
The hazard profile of chloro-quinoline esters is dictated by two reactive centers:

The 4-Chloro Position (Electrophilic): The nitrogen in the quinoline ring withdraws electron

density, making the carbon at position 4 highly electrophilic. In biological systems, this can

lead to nucleophilic attack by protein residues (cysteine/lysine), potentially causing skin

sensitization or haptenization (immune response trigger) upon repeated exposure.
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The Ester Moiety: Susceptible to hydrolysis by esterases or environmental moisture,

releasing ethanol and the corresponding quinoline-3-carboxylic acid. The acid metabolite

often exhibits higher cytotoxicity and lower pH, exacerbating local irritation.

Visualization: Reactivity & Toxicity Pathway
The following diagram illustrates the dual-reactivity pathways that define both the utility (drug

synthesis) and the hazard (toxicity) of this molecule.
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Figure 1: Divergent pathways of Chloro-quinoline esters showing synthetic utility (Green) vs.

toxicological risks (Red) and instability (Yellow).

Engineering Controls & Personal Protection (PPE)
Trustworthiness: Protocols must be hierarchical. PPE is the last line of defense; engineering

controls are the first.

Hierarchy of Controls
Elimination/Substitution: Not applicable (Synthesis intermediate).
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Engineering:

Powder Handling: Must be performed in a Chemical Fume Hood or Vented Balance

Enclosure. The low melting point (44°C) means friction during weighing can cause partial

melting/sticking, increasing contamination risk.

Static Control: Use anti-static gun/ionizer during weighing. Dry organic powders are prone

to static dispersion.

Administrative: Designated "Yellow Zone" for sensitizers.

PPE (Personal Protective Equipment):

PPE Category Recommendation Scientific Rationale

Gloves Double Nitrile (0.11mm min)

Standard nitrile offers good

resistance to solid esters. If

dissolved in DCM, use PVA or

Silver Shield laminates (DCM

permeates nitrile in <5 mins).

Respiratory N95 / P100 (if outside hood)
Fine crystalline dust is a potent

respiratory irritant (H335).

Eye Protection Chemical Goggles

Safety glasses are insufficient

due to the risk of fine dust

bypassing side shields and

reacting with ocular moisture

(hydrolysis to acid).

Body Tyvek Lab Coat
Cotton coats trap dust; Tyvek

repels it.

Operational Protocols
Protocol: Safe Weighing & Transfer
Objective: Transfer compound without generating airborne dust or hydrolyzing the ester.
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Pre-Check: Verify fume hood velocity is 80–100 fpm.

Setup: Place balance inside the hood. Line the work surface with an absorbent pad (plastic

side down).

Anti-Static Step: Pass an anti-static gun over the weighing boat.

Transfer: Use a disposable spatula. Do not reuse spatulas to prevent cross-contamination of

the stock bottle.

Solvation (Self-Validating Step):

If the reaction solvent is compatible: Dissolve the solid in the weighing boat or transfer vial

immediately after weighing.

Why? Handling a solution is safer than handling a dust.

Decontamination: Wipe the balance area with a tissue dampened in Ethanol. Check: If the

tissue turns yellow/green (characteristic of some oxidized quinolines), cleaning is incomplete.

Protocol: Emergency Spill Response
Scenario: 5g bottle dropped, powder dispersed on floor.

Evacuate & Isolate: Clear the immediate radius (10ft).

PPE Upgrade: Don N95 respirator and double gloves.

Dry Containment:

Do NOT spray water (hydrolysis risk).

Cover spill with a damp paper towel (dampened with Heptane or Mineral Oil, not water) to

suppress dust.

Collection: Scoop material into a wide-mouth hazardous waste jar.

Surface Decontamination:
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Wash surface with 10% Sodium Carbonate solution (neutralizes any generated acid).

Follow with soap and water.[2][7][8]

Storage, Stability & Reactivity
Expertise: Understanding chemical incompatibility prevents "mystery" degradation.

Storage Conditions: Refrigerate (2–8°C). Keep under inert gas (Argon/Nitrogen).

Incompatibilities:

Strong Bases (NaOH, KOH): Will hydrolyze the ester and potentially displace the chlorine.

Strong Oxidizers: React with the quinoline nitrogen.

Moisture: Slow hydrolysis of the ester to the carboxylic acid (check for vinegar-like odor as

an indicator of degradation).

Disposal & Environmental Impact
Green Chemistry Directive: Minimize aquatic toxicity.

Waste Stream: Halogenated Organic Waste.

Pre-Treatment (Optional but Recommended):

If possessing large quantities (>100g) for disposal, controlled alkaline hydrolysis (using

NaOH) can convert the lipophilic ester into the water-soluble carboxylate salt, which is

easier to manage in industrial incineration streams, though it must still be treated as

hazardous chemical waste.

Aquatic Warning: Do not allow entry into drains. Chloro-quinolines are persistent organic

pollutants (POPs) in aquatic environments due to the stability of the heterocyclic ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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